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Compound of Interest

Compound Name: TH1834 dihydrochloride

Cat. No.: B10764146 Get Quote

TH1834 Technical Support Center
Welcome to the technical support center for TH1834, a specific inhibitor of the Tip60 (KAT5)

histone acetyltransferase (HAT). This resource is designed to provide researchers, scientists,

and drug development professionals with comprehensive guidance on the stability, storage,

and effective use of TH1834 in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for TH1834 powder?

A1: TH1834 powder is stable for extended periods when stored under the correct conditions.

For optimal stability, it is recommended to store the lyophilized powder at -20°C for up to 3

years or at 4°C for up to 2 years.

Q2: How should I prepare and store TH1834 stock solutions?

A2: It is recommended to prepare a concentrated stock solution in 100% DMSO. Due to the

hygroscopic nature of DMSO, it is crucial to use a fresh, unopened vial to ensure maximal

solubility. To aid dissolution, ultrasonic treatment and gentle warming up to 60°C can be

applied. Once prepared, stock solutions should be aliquoted to avoid repeated freeze-thaw

cycles, which can lead to degradation and loss of activity.

Q3: What is the stability of TH1834 in solution?
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A3: The stability of TH1834 in solution is dependent on the storage temperature. When stored

at -80°C, the stock solution is stable for up to 6 months. If stored at -20°C, it should be used

within 1 month.[1] For in vivo experiments, it is best practice to prepare the working solution

fresh on the day of use.[1]

Q4: I am observing precipitation in my TH1834 stock solution upon thawing. What should I do?

A4: If precipitation is observed after thawing, gently warm the vial to 37°C and vortex to

redissolve the compound completely before use. To minimize this issue, ensure the initial stock

solution is fully dissolved and consider preparing smaller aliquots to reduce the volume being

frozen and thawed.

Q5: What is the mechanism of action of TH1834?

A5: TH1834 is a specific inhibitor of the Tip60 (KAT5) histone acetyltransferase.[2] Tip60 is a

crucial enzyme involved in the DNA damage response (DDR) and apoptosis by acetylating

various substrates, including histones and the tumor suppressor protein p53.[3][4] By inhibiting

Tip60, TH1834 prevents the acetylation of these key proteins, leading to an accumulation of

unrepaired DNA damage and subsequent induction of apoptosis in cancer cells.[2][3]

Stability and Storage Data
Form Storage Temperature Shelf Life

Powder -20°C 3 years

4°C 2 years

In Solvent (e.g., DMSO) -80°C 6 months[1]

-20°C 1 month[1]
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Issue Possible Cause Recommended Solution

Low or no efficacy in cell-

based assays

Degraded TH1834: Improper

storage or multiple freeze-thaw

cycles of stock solutions.

Prepare fresh stock solutions

from powder. Aliquot stock

solutions to minimize freeze-

thaw cycles. Verify storage

conditions.

Inadequate concentration: The

concentration of TH1834 may

be too low for the specific cell

line or experimental conditions.

Perform a dose-response

experiment to determine the

optimal concentration (e.g., 0.1

µM to 100 µM).

Cell line resistance: Some cell

lines may be inherently

resistant to Tip60 inhibition.

Research the specific cell

line's dependence on the Tip60

pathway. Consider using a

different cell line with known

sensitivity.

Poor solubility in aqueous

media

Precipitation of TH1834:

TH1834 has limited solubility in

aqueous solutions.

Prepare the final working

solution by diluting the DMSO

stock solution in pre-warmed

cell culture medium. Ensure

the final DMSO concentration

is low (typically <0.5%) and

consistent across all

experimental conditions,

including vehicle controls.

Inconsistent results between

experiments

Variability in TH1834

preparation: Inconsistent

dissolution or dilution of the

compound.

Follow a standardized protocol

for preparing TH1834

solutions. Ensure the

compound is fully dissolved

before each use.

Cell culture variability:

Differences in cell passage

number, confluency, or health.

Use cells within a consistent

passage number range. Seed

cells at a consistent density

and ensure they are in the

logarithmic growth phase.
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Observed off-target effects

Non-specific activity at high

concentrations: Like many

small molecule inhibitors, high

concentrations of TH1834 may

lead to off-target effects.

Use the lowest effective

concentration determined from

dose-response studies.

Include appropriate negative

and positive controls to assess

specificity.

Experimental Protocols
Cell Viability Assay (MTT Assay)
This protocol is a general guideline for assessing the effect of TH1834 on the viability of

adherent cancer cell lines.

Materials:

TH1834

Adherent cancer cell line (e.g., MCF-7)

Complete cell culture medium

96-well plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

DMSO

Procedure:

Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100

µL of complete medium. Incubate overnight at 37°C in a humidified 5% CO₂ incubator.

Compound Treatment: Prepare serial dilutions of TH1834 in complete medium from a DMSO

stock solution. The final DMSO concentration should not exceed 0.5%. Replace the medium

in each well with 100 µL of the medium containing the desired concentration of TH1834 or

vehicle control (medium with the same final concentration of DMSO).
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Incubation: Incubate the plate for 24-72 hours at 37°C.

MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C, or

until purple formazan crystals are visible.

Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to

dissolve the formazan crystals.

Measurement: Measure the absorbance at 570 nm using a microplate reader.

Western Blotting for Phospho-H2AX (γH2AX)
This protocol outlines the detection of γH2AX, a marker of DNA double-strand breaks, following

TH1834 treatment.

Materials:

TH1834

Cancer cell line

6-well plates

RIPA lysis buffer with protease and phosphatase inhibitors

BCA protein assay kit

SDS-PAGE gels

PVDF membrane

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibody against γH2AX

Primary antibody against a loading control (e.g., β-actin or GAPDH)

HRP-conjugated secondary antibody
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Chemiluminescent substrate

Procedure:

Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat cells with

the desired concentration of TH1834 or vehicle control for the specified time (e.g., 24 hours).

Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer.

Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

SDS-PAGE: Denature 20-30 µg of protein from each sample by boiling in Laemmli buffer.

Separate the proteins on an SDS-PAGE gel.

Protein Transfer: Transfer the separated proteins to a PVDF membrane.

Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

Antibody Incubation: Incubate the membrane with the primary antibody against γH2AX

overnight at 4°C. Wash the membrane with TBST and then incubate with the HRP-

conjugated secondary antibody for 1 hour at room temperature.

Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging

system.

Loading Control: Strip the membrane and re-probe with an antibody against a loading control

to ensure equal protein loading.

Visualizations
TH1834 Experimental Workflow
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Caption: A generalized workflow for experiments using TH1834.

TH1834 Mechanism of Action - Tip60 Signaling Pathway
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Caption: TH1834 inhibits Tip60, disrupting DNA damage-induced apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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